2,3-Dihydro-1-benzofuran-7-sulfonyl chloride

• IUPAC Name: 2,3-dihydro-1-benzofuran-7-sulfonyl chloride
• InChI: InChI=1S/C8H7ClO3S/c9-13(10,11)7-3-1-2-6-4-5-12-8(6)7/h1-3H,4-5H2
• InChI Key: UNECAYDZDLGSLP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC=C2S(=O)(=O)Cl
• Molecular Formula: C8H7ClO3S
• DSSTOX Substance ID: DTXSID00595148
• Molecular Weight: 218.66 g/mol
• CAS RN: 953408-82-7

Description

“2,3-Dihydro-1-benzofuran-7-sulfonyl chloride” is a chemical compound with the molecular formula C8H7ClO3S. It is categorized as a heterocyclic organic compound. The compound is typically stored at a temperature of 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The molecular structure of “2,3-Dihydro-1-benzofuran-7-sulfonyl chloride” can be represented by the SMILES notation: ClS(=O)(=O)C1=CC=CC2=C1OCC2. This indicates that the molecule consists of a benzofuran ring with a sulfonyl chloride group attached at the 7th position.

Physical And Chemical Properties Analysis

“2,3-Dihydro-1-benzofuran-7-sulfonyl chloride” has a molecular weight of 218.66 g/mol. It is a powder that is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis of Sulfonylated Benzofurans

A significant application of 2,3-Dihydro-1-benzofuran-7-sulfonyl chloride is in the synthesis of sulfonylated benzofurans. For example, Wu et al. (2017) developed a protocol for synthesizing sulfonylated benzofurans using a silver-catalyzed oxidative cyclization, showcasing high chemo- and regioselectivities under mild conditions (Wu et al., 2017). Similarly, Wang et al. (2020) developed a metal-free method for synthesizing these compounds using visible light-induced oxidative cyclization (Wang et al., 2020).

Development of Antimicrobials and Antioxidants

2,3-Dihydro-1-benzofuran-7-sulfonyl chloride is utilized in the creation of novel compounds with antimicrobial and antioxidant properties. Rangaswamy et al. (2015) synthesized benzofuran-gathered C-2,4,6-substituted pyrimidine derivatives conjugated by sulfonyl chlorides, which showed significant antioxidant and antimicrobial activities (Rangaswamy et al., 2015).

Antibacterial Agents

Abbasi et al. (2016) researched the anti-bacterial potential of N-substituted sulfonamides bearing benzodioxane moiety, synthesized using 2,3-Dihydro-1-benzofuran-7-sulfonyl chloride, showing potent therapeutic potential against various bacterial strains (Abbasi et al., 2016).

Investigation in Chemical Reactions

2,3-Dihydro-1-benzofuran-7-sulfonyl chloride is also investigated in various chemical reaction studies. For instance, Nara et al. (2001) used it in Friedel-Crafts sulfonylation reactions in ionic liquids, showing enhanced reactivity and almost quantitative yields (Nara et al., 2001).

Enzyme Inhibition Studies

Abbasi et al. (2019) synthesized compounds with benzodioxane and acetamide moieties, including 2,3-Dihydro-1-benzofuran-7-sulfonyl chloride, to investigate their enzyme inhibitory potential, finding substantial activity against yeast α-glucosidase (Abbasi et al., 2019).

Safety and Hazards

This compound is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area.

Future Directions

The future directions for “2,3-Dihydro-1-benzofuran-7-sulfonyl chloride” and similar compounds could involve further exploration of their anticancer activities. As the search for effective and low-toxic antifungal drugs continues, benzofuran derivatives may also be studied for their potential antifungal properties.

Mechanism of Action

Target of Action

• The primary targets of 2,3-Dihydro-1-benzofuran-7-sulfonyl chloride are not explicitly documented in the available literature. However, we know that benzofuran compounds, in general, exhibit strong biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects .

Biochemical Pathways

• However, benzofuran derivatives have been associated with various pathways, such as cell cycle regulation, apoptosis, and oxidative stress response .